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Compound of Interest

Compound Name: Henicosan-11-ol

Cat. No.: B1329732

Application Notes and Protocols for Henicosan-
11-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of Henicosan-
11-ol (CAS No: 3381-26-8). The information is compiled from available safety data sheets and
chemical databases. It is imperative to supplement this information with in-house risk
assessments and to adhere to all institutional and national safety regulations.

Chemical and Physical Properties

Henicosan-11-ol is a long-chain fatty alcohol. Its key physical and chemical properties are
summarized below for easy reference.
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Property Value Reference
Molecular Formula C21H440O [1]
Molecular Weight 312.58 g/mol

Appearance Solid

Melting Point 71-72 °C

Boiling Point 370.3 £ 10.0 °C at 760 mmHg

Purity Typically =295% - 98%

Storage Temperature Room Temperature

Safety and Hazard Information

The hazard classification for Henicosan-11-ol is not consistently reported. While some
suppliers indicate that it does not meet the criteria for hazardous classification under the
Globally Harmonized System (GHS), others have assigned a GHS07 "Warning" pictogram with
the hazard statement H319, indicating it causes serious eye irritation. Given this discrepancy, it
is prudent to handle the compound with care, assuming it may cause eye irritation.

General Precautionary Statements:

e P264: Wash hands thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P405: Store locked up.
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At present, there is no specific toxicological data available for Henicosan-11-ol. Similarly,
information regarding skin corrosion/irritation, respiratory or skin sensitization, germ cell
mutagenicity, carcinogenicity, and reproductive toxicity is not available.

Handling Procedures

Due to the limited specific toxicity data, it is essential to follow standard laboratory safety
protocols for handling solid chemical compounds.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.

e Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use.
o Skin and Body Protection: Wear a laboratory coat and ensure that skin is not exposed.
Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
any dust or aerosols.

Storage Procedures

Proper storage is crucial to maintain the integrity of Henicosan-11-ol and to ensure safety.
e General Storage: Store in a dry, cool, and well-ventilated place.

o Container: Keep the container tightly closed to prevent contamination and moisture
absorption. One supplier recommends storing it sealed in a dry environment at room
temperature.

e Incompatible Materials: Avoid strong oxidizing agents.

Experimental Protocols

Currently, there are no specific, publicly available experimental protocols detailing the use of
Henicosan-11-ol in signaling pathways or other biological assays. Researchers should
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develop their own protocols based on the experimental objectives, taking into consideration the
physical and chemical properties and the safety precautions outlined in this document.

Below is a general protocol for the preparation of a stock solution, which is a common first step
in many experimental workflows.

Protocol: Preparation of a Stock Solution
o Objective: To prepare a stock solution of Henicosan-11-ol in a suitable solvent.
e Materials:

o Henicosan-11-ol solid

o Appropriate solvent (e.g., ethanol, methanol, or dimethyl sulfoxide - solubility should be
determined empirically)

o Analytical balance

o Spatula

o Weighing paper or boat
o Volumetric flask

o Pipettes

Vortex mixer or sonicator

o

e Procedure:

1. Calculate the required mass of Henicosan-11-ol to achieve the desired stock solution
concentration and volume.

2. Under a chemical fume hood, carefully weigh the calculated amount of Henicosan-11-ol
using an analytical balance.

3. Transfer the weighed solid to the volumetric flask.
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4. Add a portion of the chosen solvent to the flask, ensuring not to fill to the final volume.

5. Cap the flask and mix by vortexing or sonicating until the solid is completely dissolved.
Gentle heating may be required, but care should be taken to avoid solvent evaporation.

6. Once dissolved, allow the solution to return to room temperature if it was heated.

7. Add the solvent to the flask up to the calibration mark.

8. Invert the flask several times to ensure the solution is homogeneous.

9. Label the flask with the compound name, concentration, solvent, and date of preparation.

10. Store the stock solution under appropriate conditions (e.g., at -20°C or -80°C, protected
from light) as determined by stability studies.

Logical Relationship: Handling and Storage Workflow
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Receipt of Henicosan-11-ol

Store in a Cool, Dry, Well-Ventilated Area

Keep Container Tightly Closed Handling in a Well-Ventilated Area (Fume Hood)

e

Wear Appropriate PPE (Gloves, Goggles, Lab Coat)

Weighing and Solution Preparation

Use in Experiment

Waste Disposal (Follow Institutional Guidelines)

Click to download full resolution via product page
Caption: Workflow for the safe handling and storage of Henicosan-11-ol.

Note: The absence of detailed toxicological data and specific experimental protocols
necessitates a cautious approach when working with Henicosan-11-ol. Researchers are
strongly encouraged to perform their own risk assessments and to consult with their institution's
environmental health and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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11-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329732#safe-handling-and-storage-procedures-for-
henicosan-11-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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